Cas no 199297-13-7 ((4-Azepan-1-ylbenzylidene)malononitrile)

(4-Azepan-1-ylbenzylidene)malononitrile is a versatile organic compound characterized by its azepane-substituted benzylidene malononitrile structure. This compound is of interest in synthetic chemistry due to its potential as a building block for heterocyclic systems and functional materials. The presence of both the azepane ring and the malononitrile moiety offers reactivity for further derivatization, enabling applications in the development of dyes, pharmaceuticals, or optoelectronic materials. Its electron-withdrawing properties and conjugated system may also contribute to its utility in nonlinear optical (NLO) applications. The compound's stability and synthetic accessibility make it a practical choice for research and industrial processes requiring tailored molecular architectures.

(4-Azepan-1-ylbenzylidene)malononitrile structure

199297-13-7 structure

Product Name:(4-Azepan-1-ylbenzylidene)malononitrile

CAS No:199297-13-7

MF:C₁₆H₁₇N₃

MW:251.326283216476

CID:1389265

PubChem ID:8271614

Update Time:2025-06-07

(4-Azepan-1-ylbenzylidene)malononitrile Chemical and Physical Properties

Names and Identifiers

- Propanedinitrile, [[4-(hexahydro-1H-azepin-1-yl)phenyl]methylene]-
- 2-[[4-(azepan-1-yl)phenyl]methylidene]propanedinitrile
- SCHEMBL255365
- 2-[4-(azepan-1-yl)benzylidene]malononitrile
- 2-(4-(Azepan-1-yl)benzylidene)malononitrile
- (4-azepan-1-ylbenzylidene)malononitrile
- AKOS008660040
- 199297-13-7
- DTXSID20429133
- 2-{[4-(AZEPAN-1-YL)PHENYL]METHYLIDENE}PROPANEDINITRILE
- (4-Azepan-1-ylbenzylidene)malononitrile
- Inchi： 1S/C16H17N3/c17-12-15(13-18)11-14-5-7-16(8-6-14)19-9-3-1-2-4-10-19/h5-8,11H,1-4,9-10H2
- InChI Key： IPYLRKJGASESSZ-UHFFFAOYSA-N
- SMILES： N1(C2C=CC(/C=C(\C#N)/C#N)=CC=2)CCCCCC1

Computed Properties

Exact Mass: 251.14241
Monoisotopic Mass: 251.142247555g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 19
Rotatable Bond Count: 2
Complexity: 386
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.3
Topological Polar Surface Area: 50.8Å²

Experimental Properties

PSA: 50.82

(4-Azepan-1-ylbenzylidene)malononitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	A290200-250mg	(4-Azepan-1-ylbenzylidene)malononitrile	199297-13-7		250mg	$ 185.00	2022-06-08
TRC	A290200-500mg	(4-Azepan-1-ylbenzylidene)malononitrile	199297-13-7		500mg	$ 300.00	2022-06-08
TRC	A290200-1000mg	(4-Azepan-1-ylbenzylidene)malononitrile	199297-13-7		1g	$ 480.00	2022-06-08
Chemenu	CM290461-5g	2-(4-(Azepan-1-yl)benzylidene)malononitrile	199297-13-7	97%	5g	$497	2021-06-09
Chemenu	CM290461-5g	2-(4-(Azepan-1-yl)benzylidene)malononitrile	199297-13-7	97%	5g	$***	2023-03-31
Crysdot LLC	CD12098953-5g	2-(4-(Azepan-1-yl)benzylidene)malononitrile	199297-13-7	97%	5g	$527	2024-07-24